Cas no 20926-81-2 (1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-)

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- is a synthetic organic compound featuring a fused indene-dione core modified with a propenylbenzodioxole substituent. This structure combines the electron-accepting properties of the indenedione moiety with the aromatic and steric characteristics of the benzodioxole group, making it potentially useful in materials chemistry and as a building block for functional dyes or optoelectronic materials. The α,β-unsaturated ketone moiety offers reactivity for conjugate additions or polymerizations, while the benzodioxole unit may enhance solubility and thermal stability. Its extended π-conjugation system suggests possible applications in organic semiconductors or fluorescent probes. The compound's rigid, planar structure could facilitate crystallinity in solid-state applications, and its multiple reactive sites allow for further derivatization to tailor physicochemical properties.

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- structure

20926-81-2 structure

Product Name:1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-

CAS No:20926-81-2

MF:C₁₉H₁₂O₅

MW:320.295585632324

MDL:MFCD00245212

CID:1401613

Update Time:2025-11-01

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-
- 2-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]indene-1,3-dione
- MDL： MFCD00245212
- Inchi： 1S/C19H12O5/c20-14(7-5-11-6-8-15-16(9-11)24-10-23-15)17-18(21)12-3-1-2-4-13(12)19(17)22/h1-9,17H,10H2/b7-5+
- InChI Key： BVIXXTXWWWACNQ-FNORWQNLSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C1C(=O)/C=C/C1=CC=C2OCOC2=C1

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB161504-1 g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione	20926-81-2	1g	€211.30	2023-05-20
abcr	AB161504-5 g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione	20926-81-2	5g	€377.50	2023-05-20
abcr	AB161504-10 g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione	20926-81-2	10g	€482.50	2023-05-20
abcr	AB161504-1g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione; .	20926-81-2	1g	€211.30	2024-06-10
abcr	AB161504-5g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione; .	20926-81-2	5g	€377.50	2024-06-10
abcr	AB161504-10g	2-(3-Benzo[3,4-d]1,3-dioxolen-5-ylprop-2-enoyl)indane-1,3-dione; .	20926-81-2	10g	€482.50	2024-06-10

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- Related Literature

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Additional information on 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-

Comprehensive Analysis of 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- (CAS No. 20926-81-2)

The compound 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- (CAS No. 20926-81-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring an indene-dione core coupled with a benzodioxole moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the most frequently searched questions about CAS No. 20926-81-2 revolves around its potential applications in drug discovery. The 1H-Indene-1,3(2H)-dione scaffold is known for its versatility in pharmaceutical design, often serving as a key intermediate in the synthesis of compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The addition of the benzodioxol-5-yl group further enhances its bioactivity, making it a promising candidate for targeting specific enzymatic pathways.

In recent years, the demand for sustainable and eco-friendly materials has surged, and 2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-1H-Indene-1,3(2H)-dione has been investigated for its potential in this arena. Its conjugated double-bond system and aromatic rings contribute to its stability and electronic properties, which are crucial for developing organic semiconductors and photovoltaic materials. Researchers are particularly interested in its ability to absorb UV light, making it a potential component in sunscreens and protective coatings.

Another hot topic in the scientific community is the role of CAS 20926-81-2 in green chemistry. The compound’s synthesis often involves catalytic processes that minimize waste and reduce harmful byproducts. This aligns with the global push toward sustainable chemical practices, a trend frequently highlighted in academic and industrial forums. Users searching for "green synthesis of indene-dione derivatives" will find this compound particularly relevant.

The structural complexity of 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- also makes it a fascinating subject for computational chemistry studies. Molecular docking simulations and density functional theory (DFT) calculations have been employed to predict its interactions with biological targets and its electronic behavior. These studies are often cited in discussions about AI-driven drug discovery and machine learning in material science, two rapidly growing fields that dominate search engine queries.

From a commercial perspective, CAS No. 20926-81-2 is available through specialized chemical suppliers, but its high purity forms are often tailored for research purposes. Quality control and analytical methods, such as HPLC and NMR, are critical for ensuring its suitability in sensitive applications. This aspect is frequently queried by procurement specialists and lab managers seeking reliable sources for their projects.

In summary, 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- represents a multifaceted compound with broad implications across multiple disciplines. Its integration into cutting-edge research, from pharmaceuticals to renewable energy, underscores its importance in modern science. As interest in sustainable and high-performance materials grows, this compound is poised to remain a focal point in both academic and industrial settings.